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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of methyl
anthranilate in a wide array of organic solvents. The following sections detail quantitative
solubility data, experimental protocols for solubility determination, and a workflow for assessing
the solubility of this compound, offering valuable insights for its application in research, flavor
and fragrance formulation, and pharmaceutical development.

Quantitative Solubility of Methyl Anthranilate

The solubility of methyl anthranilate varies significantly across different classes of organic
solvents, a critical consideration for its application in various formulations and chemical
processes. The data presented below, primarily at 20°C, has been compiled to provide a
comparative overview.

High to Excellent Solubility

Methyl anthranilate exhibits high solubility in many common polar aprotic and polar protic
solvents. This is attributed to its molecular structure, which includes an ester and an amino
group, allowing for hydrogen bonding and dipole-dipole interactions.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b042735?utm_src=pdf-interest
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Class

Solvent Name

Solubility (g/L) at 20°C[1]

Amide Dimethylformamide (DMF) 793.49
N,N-Dimethylacetamide

(DMAC) 752.68

N-Methyl-2-pyrrolidone (NMP) 487.18

Sulfoxide Dimethyl sulfoxide (DMSO) 1131.8
Alcohol Methanol 333.92
Ethanol 180.58

n-Propanol 121.37

Isopropanol 99.18

n-Butanol 94.45

tert-Butanol 107.55

Benzyl alcohol 104.71

Ketone Acetone 180.22
Cyclohexanone 174.39

2-Butanone (MEK) 169.52

3-Pentanone 168.79

Cyclopentanone 247.5

Ether Tetrahydrofuran (THF) 252.76
1,4-Dioxane 113.22

Ester Methyl acetate 109.41
Methyl propionate 141.58

Halogenated Chloroform 111.27
Other Pyridine 340.37
Acetic acid 212.89
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Acrylic acid 263.87

gamma-Butyrolactone 213.64

Moderate Solubility

A range of less polar or bulkier solvents demonstrate moderate solubility for methyl
anthranilate.
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Solvent Class

Solvent Name

Solubility (g/L) at 20°C[1]

Alcohol Isobutanol 66.66
n-Pentanol 61.51

Isopentanol 60.02

n-Heptanol 43.9

sec-Butanol 76.44

tert-Amyl alcohol 85.27

Ester Ethyl acetate 77.65
Ethyl formate 53.09

Isopropyl acetate 33.17

n-Propyl acetate 29.03

n-Butyl acetate 23.13

Ether Diethyl ether 56.5
Dipropyl ether 56.5

Methyl tert-butyl ether (MTBE) 36.92

Halogenated Dichloromethane 49.39
1,2-Dichloroethane 81.79

Tetrachloromethane 33.93

Chlorobenzene 32.45

Nitrile Acetonitrile 153.14
Other Propylene glycol Soluble[2][3]

Ethylene glycol

71.76

Low to Insoluble
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Methyl anthranilate has limited solubility in nonpolar solvents like hydrocarbons and is
reported to be insoluble in paraffin oil and glycerin.[2][3][4]

Solvent Class Solvent Name Solubility (g/L) at 20°C[1]
Hydrocarbon Toluene 21.15

Cyclohexane 2.2

n-Heptane 6.23

n-Hexane 2.43

Halogenated 1,2-Dichlorobenzene 12.43
1,2,4-Trichlorobenzene 27.0

oll Paraffin oil Insoluble[2][3][4]

Polyol Glycerin Insoluble

Experimental Protocols for Solubility Determination

A standardized and rigorous methodology is crucial for obtaining accurate and reproducible
solubility data. The following section outlines a general experimental protocol based on the
widely accepted shake-flask method, which is considered a reliable technique for solubility
measurement.[5]

Principle of the Shake-Flask Method

The shake-flask method involves creating a saturated solution of the solute (methyl
anthranilate) in the solvent of interest by allowing the system to reach thermodynamic
equilibrium. The concentration of the solute in the saturated solution is then determined
analytically.

Materials and Equipment

o Methyl Anthranilate: High purity (=98%)

e Solvents: Analytical or HPLC grade
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Equipment:

(¢]

Analytical balance

o Thermostatically controlled shaker or incubator

o Vials with screw caps

o Centrifuge

o Syringes and syringe filters (e.g., 0.22 um PTFE)
o Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas
Chromatography-Mass Spectrometry (GC-MS) system.

Experimental Procedure

Preparation of Supersaturated Solution: Add an excess amount of methyl anthranilate to a
known volume or weight of the organic solvent in a sealed vial. The presence of undissolved
solid is essential to ensure that a saturated solution is formed.

Equilibration: Place the vials in a thermostatically controlled shaker set to a constant
temperature (e.g., 20°C or 25°C). Agitate the samples for a sufficient period to allow for
equilibrium to be reached. This can range from 24 to 72 hours, depending on the solvent and
the dissolution rate of the compound.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
constant temperature to let the excess solid settle. For more effective separation, the
samples can be centrifuged.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To
ensure no solid particles are transferred, pass the solution through a syringe filter into a pre-
weighed volumetric flask.

Quantification:
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o Accurately weigh the collected saturated solution.

o Dilute the sample with a suitable solvent (often the same solvent used for the solubility test
or a mobile phase component for HPLC) to a concentration within the linear range of the

analytical method.

o Analyze the diluted sample using a validated analytical method, such as HPLC-UV or GC-
MS, to determine the concentration of methyl anthranilate.[6][7]

o Data Calculation: Calculate the solubility in the desired units (e.g., g/100 mL, g/L, mol/L)
based on the measured concentration and the dilution factor.

Visualization of Experimental and Logical

Workflows
General Workflow for Solubility Determination

The following diagram illustrates the key steps in determining the solubility of methyl

anthranilate in an organic solvent.
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Caption: Workflow for determining methyl anthranilate solubility.

Logical Flow for Solvent Selection in Formulation
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The choice of solvent is a critical step in the development of products containing methyl

anthranilate. The following diagram outlines a logical approach to solvent selection based on

key parameters.
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Caption: Decision process for solvent selection in formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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